Cas no 145073-42-3 (1-Propanol, 3-(4-iodophenoxy)-)

1-Propanol, 3-(4-iodophenoxy)- is a specialized organic compound featuring a propanol backbone substituted with a 4-iodophenoxy group at the third carbon. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of the iodine atom enhances its utility in cross-coupling reactions, such as Suzuki or Ullmann couplings, enabling efficient carbon-carbon and carbon-heteroatom bond formation. Its moderate polarity and solubility in common organic solvents facilitate handling in laboratory and industrial settings. The compound’s well-defined structure ensures consistent performance in synthetic applications, supporting precise molecular design.

1-Propanol, 3-(4-iodophenoxy)- structure

145073-42-3 structure

Product Name:1-Propanol, 3-(4-iodophenoxy)-

CAS No:145073-42-3

MF:C₉H₁₁IO₂

MW:278.086915254593

MDL:MFCD00770797

CID:3755233

Update Time:2025-11-05

1-Propanol, 3-(4-iodophenoxy)- Chemical and Physical Properties

Names and Identifiers

- 1-Propanol, 3-(4-iodophenoxy)-
- MDL： MFCD00770797
- Inchi： 1S/C9H11IO2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,11H,1,6-7H2
- InChI Key： PGDGCPCATVZQSF-UHFFFAOYSA-N
- SMILES： C(O)CCOC1=CC=C(I)C=C1

1-Propanol, 3-(4-iodophenoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	184174-5g	3-(4-Iodophenoxy)propan-1-ol, 95%	145073-42-3	95%	5g	$1320.00	2023-09-11

1-Propanol, 3-(4-iodophenoxy)- Related Literature

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3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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Additional information on 1-Propanol, 3-(4-iodophenoxy)-

Comprehensive Overview of 1-Propanol, 3-(4-iodophenoxy)- (CAS No. 145073-42-3): Properties, Applications, and Industry Insights

1-Propanol, 3-(4-iodophenoxy)- (CAS No. 145073-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This iodinated derivative of propanol combines the properties of an aliphatic alcohol with an aromatic ether, making it a versatile intermediate in synthetic chemistry. The presence of the 4-iodophenoxy moiety enhances its reactivity, enabling applications in cross-coupling reactions and as a building block for more complex molecules.

In recent years, the demand for halogenated compounds like 1-Propanol, 3-(4-iodophenoxy)- has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for PET radiopharmaceuticals, where iodine-124 isotopes can be incorporated for diagnostic imaging. This aligns with the growing focus on precision medicine and theranostics, topics frequently searched in academic and medical circles.

The compound's physicochemical properties—including solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO)—make it suitable for high-throughput screening workflows. Its molecular weight (278.09 g/mol) and moderate lipophilicity (LogP ~2.8) suggest favorable bioavailability, a key consideration in medicinal chemistry optimizations. These characteristics are often queried in databases like Reaxys and SciFinder by chemists designing novel enzyme inhibitors or ligands.

From an industrial perspective, 1-Propanol, 3-(4-iodophenoxy)- is synthesized through nucleophilic substitution reactions between 3-bromopropanol and 4-iodophenol, a process optimized for minimal byproduct formation. Manufacturers emphasize green chemistry principles—another trending search term—by employing catalytic methods to reduce heavy metal residues. This resonates with the sustainable synthesis movement prioritized by regulatory agencies like the EPA.

Analytical techniques for quality control include HPLC-UV (typically at 254 nm) and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. The compound's stability under inert atmospheres and recommended storage at 2–8°C are frequently addressed in technical datasheets, a document type highly sought after by procurement specialists.

Emerging applications explore its role in liquid crystal formulations and OLED materials, where the iodine atom facilitates electron transport. Patent analyses reveal increasing citations in optoelectronic device patents, coinciding with the global push for energy-efficient displays. Such interdisciplinary relevance makes CAS No. 145073-42-3 a recurring subject in cross-industry innovation forums.

Safety profiles indicate standard organic compound handling protocols, with particular attention to avoiding prolonged skin contact due to potential sensitization risks—a detail often queried in SDS documentation searches. Proper ventilation and PPE are recommended, aligning with general laboratory safety guidelines that dominate occupational health discussions.

Market intelligence suggests steady growth in the fine chemicals sector for such intermediates, with Asia-Pacific showing the highest CAGR due to expanding contract research organizations. Pricing trends correlate with iodine commodity fluctuations, a factor monitored through platforms like ICIS and Bloomberg Chemical.

In academic settings, this compound serves as an excellent case study for teaching retrosynthetic analysis—demonstrating how simple building blocks can yield functionally diverse molecules. Its inclusion in advanced organic chemistry curricula reflects the pedagogical shift toward applied learning methodologies.

Future research directions may explore enzymatic modifications of the 3-(4-iodophenoxy) group or its use in bioorthogonal chemistry, areas generating substantial PubMed citations. As click chemistry and bioconjugation techniques evolve, the demand for tailored intermediates like CAS No. 145073-42-3 will likely accelerate, positioning it as a compound of enduring scientific and commercial interest.